Cas no 17665-60-0 ((Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide)

• Product Name: (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide
• CAS No: 17665-60-0
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD00210180
• CID: 821652
• PubChem ID: 9580370
• Update Time: 2025-05-30

(Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-(phenylsulfonyl)acetimidamide
• (Benzenesulfonyl)acetamide oxime
• (Benzenesulphonyl)acetamide oxime
• N‘-Hydroxy-2-(phenylsulfonyl)ethanimidamide
• N'-HYDROXY-2-(PHENYLSULFONYL)ETHANIMIDAMIDE
• n-Hydroxy-2-(phenylsulphonyl)ethanimidamide
• (Phenylsulfonyl)acetamidoxime
• 2-benzenesulfonyl-acetamide oxime
• 2-benzenesulfonyl-N-hydroxy-acetamidine
• 2-Benzolsulfonyl-acetamidoxim
• AC1MC3BA
• AG-A-06503
• AG-E-27008
• CTK4D6269
• Maybridge1_001343
• Phenylsulfon-acetamidoxim
• Phenylsulfon-aethenylamidoxim
• N'-Hydroxy-2-(phenylsulphonyl)ethanimidamide
• N'-Hydroxy-2-(phenylsulfonyl)ethaneimidamide
• (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide
• Ethanimidamide, N'-hydroxy-2-(phenylsulfonyl)-
• CCG-236146
• STK724630
• F1983-0030
• SCHEMBL6428538
• N'-hydroxy-2-(phenylsulfonyl)acetimidamide
• MFCD00170685
• (1E)-N'-Hydroxy-2-(phenylsulfonyl)ethanimidamide, AldrichCPR
• MS-6558
• Ethanimidamide, N-hydroxy-2-(phenylsulfonyl)-
• W-206239
• CHEMBL1935088
• AKOS016037556
• 17665-60-0
• N-Hydroxy-2-(phenylsulfonyl)ethanimidamide
• BBL028316
• (1z)-n'-hydroxy-2-(phenylsulfonyl)ethanimidamide
• HMS545F01
• EN300-265736

• MDL： MFCD00210180
• Inchi： 1S/C8H10N2O3S/c9-8(10-11)6-14(12,13)7-4-2-1-3-5-7/h1-5,11H,6H2,(H2,9,10)
• InChI Key： JDJJCAFDNKSAPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C/C(=N/O)/N)(=O)=O

Computed Properties

• Exact Mass: 214.0413
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.41
• Boiling Point: 494°C at 760 mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.606
• PSA: 92.75

Additional information on (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide

Introduction to (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide (CAS No. 17665-60-0)

(Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide (CAS No. 17665-60-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Z-hydroxyiminoacetanilide, has been the subject of numerous studies due to its potential therapeutic applications and unique chemical properties.

The structure of (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide consists of a benzene ring attached to a sulfonyl group, which is further linked to an imidamide moiety. The presence of the hydroxy group and the specific geometric configuration (Z) contribute to its distinct reactivity and biological activity. The compound's molecular formula is C₉H₁₀N₂O₃S, with a molecular weight of approximately 214.24 g/mol.

Recent research has highlighted the potential of (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory processes. Studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a class of compounds that mediate inflammation and pain.

In addition to its anti-inflammatory properties, (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide has also been investigated for its potential as an anticancer agent. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways.

The pharmacokinetic properties of (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide have also been studied in detail. Preclinical studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, with promising results.

In terms of safety, preliminary toxicological studies have indicated that (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide has been optimized using various methodologies, including microwave-assisted synthesis and green chemistry approaches. These methods have not only improved the yield and purity of the compound but have also reduced the environmental impact associated with its production.

In conclusion, (Z)-2-(benzenesulfonyl)-N'-hydroxyethanimidamide (CAS No. 17665-60-0) is a promising compound with diverse potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.